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Compound of Interest

5-Bromo-2-
Compound Name:
methoxybenzenesulfonyl chloride

cat. No.: B1268023

Technical Guide: 5-Bromo-2-
methoxybenzenesulfonyl Chloride

An In-depth Safety and Handling Whitepaper for Researchers, Scientists, and Drug
Development Professionals

This document provides a comprehensive overview of the safety, handling, and
physicochemical properties of 5-Bromo-2-methoxybenzenesulfonyl chloride (CAS No.
23095-05-8). The information is compiled and synthesized from publicly available Safety Data
Sheets (SDS) to guide laboratory and development professionals in its safe use.

Section 1: Chemical Identification and Physical
Properties

5-Bromo-2-methoxybenzenesulfonyl chloride is a benzenesulfonyl chloride derivative used
in industrial and scientific research.[1][2] It is a white to almost white, crystalline solid that is
sensitive to moisture and heat.[3][4][5]

Table 1: Physicochemical Data
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Property Value Source(s)

CAS Number 23095-05-8 [11[3]

Molecular Formula C7HeBrClOsS [1][41[6]

Molecular Weight 285.54 g/mol [1114]

Appearance White to almost white BIA7]
powder/crystal

Melting Point 113-119 °C (lit.) (11081191

Boiling Point 362.31£32.0 °C (Predicted) [519]

Density ~1.7 g/cm3 [6]119]

Flash Point 172.9+25.1 °C [6][9]

| Storage Temperature | 2-8°C [[1][6][9] |

Section 2: Hazard Identification and GHS
Classification

This chemical is classified as hazardous and corrosive.[10] The primary danger is its capacity
to cause severe skin burns and eye damage.[1][4][6][7] It is designated as a combustible,
corrosive hazardous material.[1]

Table 2: GHS Hazard Classification

Classification Code Description Pictogram Signal Word
Skin Causes severe

Corrosionllrrit H314 skin burns and Danger
ation eye damage

Causes severe
Eye Damage H314 skin burns and (Same as above) (Same as above)

eye damage
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| Corrosive to Metals | H290 | May be corrosive to metals | (Same as above) | Warning |
Sources:[1][2][4][6]]7]

Hazard Statements:

o H314: Causes severe skin burns and eye damage.[1][2][4][6]

e H290: May be corrosive to metals.[7]

Precautionary Statements (Selected):

e P260: Do not breathe dust/fume/gas/mist/vapours/spray.[2][5][7]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[2][5][7]

e P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.
Rinse skin with water/shower.[4][7]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[2][4]

e P310: Immediately call a POISON CENTER or doctor.[4][7]

e P405: Store locked up.[2][7]

Section 3: Experimental Protocols & Methodologies

Safety Data Sheets summarize the results of standardized testing but do not typically provide
detailed experimental methodologies. The hazard classifications (e.g., Skin Corrosion,
Category 1B) are determined through standardized assays, often following OECD
(Organisation for Economic Co-operation and Development) or equivalent guidelines. The "lit."
notation for the melting point indicates that this value is established in scientific literature,
derived from experimental measurements.[1] Toxicological properties, however, have not been
fully investigated.[10]
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Section 4: Handling, Storage, and Personal
Protective Equipment (PPE)

Safe handling and storage are critical to prevent exposure and maintain chemical integrity.

Handling:

Handle in a well-ventilated place.[2][11]

Avoid breathing dust.[7][11]

Wash hands and any exposed skin thoroughly after handling.[2][4][11]

Avoid contact with skin, eyes, or clothing.[11]

Storage:

Store in a dry, cool, and well-ventilated place.[2][11]

Keep the container tightly closed.[2][11]

Store at recommended temperatures of 2-8°C.[1][9]

The material is moisture and heat sensitive.[3][4][9]

Store locked up.[2][7]

Store in a corrosive-resistant container.[7]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield.[1]
[2]

» Skin Protection: Wear impervious, flame-resistant protective clothing and gloves.[1][2]

o Respiratory Protection: If exposure limits are exceeded or irritation occurs, use a full-face
respirator with an appropriate cartridge (e.g., type P3).[1][2]
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Personal Protective Equipment (PPE) Protocol

Handling 5-Bromo-2-
methoxybenzenesulfonyl chloride
Eye/Face Protection Skin Protection Respiratory Protection
(Goggles, Face Shield) (Gloves, Protective Clothing) (Respirator if needed)

Is appropriate PPE worn?

No

Proceed with Handling Acquiresg(gsect PPE

Click to download full resolution via product page

Caption: Required PPE for handling the compound.

Section 5: Emergency and First-Aid Procedures

Immediate medical attention is required for all routes of exposure.[4][10]

Table 3: First-Aid Measures
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Exposure Route

Inhalation

First-Aid Protocol

Remove person to fresh
air. If not breathing, give
artificial respiration. Keep

comfortable for breathing.

Get emergency medical
help immediately.

Source(s)

[21[41[7]

Skin Contact

Take off immediately all
contaminated clothing. Wash
off with soap and plenty of
water. Immediate medical

attention is required.

[2][4][10]

Eye Contact

Rinse cautiously and
immediately with plenty of
water for at least 15 minutes,
also under the eyelids.
Remove contact lenses if
present and easy to do.
Continue rinsing. Immediate

medical attention is required.

[2][4][10]

| Ingestion | Do NOT induce vomiting. Rinse mouth. Never give anything by mouth to an

unconscious person. Call a physician immediately. |[2][4][10] |
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First-Aid Response Flow

Exposure Occurs

Identify Exposure Route

T
Inhalation: Skin Contact: Eye Contact: Ingestion:
Move to fresh air. Remove contaminated clothing. Rinse with water for 15+ min. Rinse mouth.
Provide artificial respiration if needed. ‘Wash with soap and water. Remove contact lenses. DO NOT induce vomiting.
| |

N~

ediate e al Attentio
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Waste Disposal Logical Flow

@mical Waste Ge@

Classify as Hazardous Waste
(per local/national regulations)

Is Hazardous \ Not Hazardous

Place in suitable, closed, Follow Non-Hazardous
and labeled container Waste Protocol

Transfer to Approved
Waste Disposal Facility

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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